2-(Propylthio)nicotinic acid
Overview
Description
“2-(Propylthio)nicotinic acid” is an organic compound with the molecular formula C9H11NO2S and a molecular weight of 197.26 . It is also known by its IUPAC name, 2-(propylsulfanyl)nicotinic acid .
Molecular Structure Analysis
The molecular structure of “2-(Propylthio)nicotinic acid” consists of a nicotinic acid molecule where one of the hydrogen atoms on the 2nd carbon atom in the ring is replaced by a propylthio group . The InChI code for this compound is 1S/C9H11NO2S/c1-2-6-13-8-7(9(11)12)4-3-5-10-8/h3-5H,2,6H2,1H3,(H,11,12) .
Physical And Chemical Properties Analysis
“2-(Propylthio)nicotinic acid” is a white to light yellow solid . It has a melting point of approximately 159°C . It is slightly soluble in water and soluble in most organic solvents .
Scientific Research Applications
Abiotic Stress Resistance in Plants
“2-(Propylthio)nicotinic acid” is a derivative of nicotinic acid, which has been shown to improve plant tolerance and resistance to different types of stress . For example, a study found that the exogenous application of nicotinic acid improved the tolerance and morpho-physiological parameters of lentil plants under lead (Pb) exposure . The application of nicotinic acid improved various morpho-physiological and biochemical parameters affected by Pb, and reduced oxidative damage by lowering H2O2 accumulation .
Role in Chemical Synthesis
“2-(Propylthio)nicotinic acid” is a chemical compound with the molecular formula C9H10NO2S . It can be used in chemical synthesis, as it is a building block for the synthesis of more complex molecules .
Use in Life Science Research
“2-(Propylthio)nicotinic acid” is used in life science research . While the specific applications are not detailed in the source, it is common for such compounds to be used in a variety of experiments, including those involving biochemistry, molecular biology, and pharmacology .
Use in Material Science Research
Similar to its use in life science research, “2-(Propylthio)nicotinic acid” can also be used in material science research . It could potentially be used in the development of new materials or in the study of the properties of existing materials .
Safety And Hazards
Future Directions
properties
IUPAC Name |
2-propylsulfanylpyridine-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO2S/c1-2-6-13-8-7(9(11)12)4-3-5-10-8/h3-5H,2,6H2,1H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CSMDLVRDBYKTAH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCSC1=C(C=CC=N1)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30379074 |
Source
|
| Record name | 2-(propylthio)nicotinic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30379074 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
197.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
>29.6 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID26728168 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
2-(Propylthio)nicotinic acid | |
CAS RN |
175135-22-5 |
Source
|
| Record name | 2-(propylthio)nicotinic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30379074 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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